Cas no 2227857-26-1 (3-chloro-2-ethynyloxolane, trans)

• Product Name: 3-chloro-2-ethynyloxolane, trans
• CAS No: 2227857-26-1
• MF: C₆H₇ClO
• MW: 130.572180986404
• CID: 5998927
• PubChem ID: 165587139
• Update Time: 2025-07-09

3-chloro-2-ethynyloxolane, trans Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-ethynyloxolane, trans
• 2227857-26-1
• EN300-1608283
• 3-chloro-2-ethynyloxolane

• Inchi： 1S/C6H7ClO/c1-2-6-5(7)3-4-8-6/h1,5-6H,3-4H2/t5-,6+/m1/s1
• InChI Key： RGFCOYSMOSCVGR-RITPCOANSA-N
• SMILES： Cl[C@H]1[C@H](C#C)OCC1

Computed Properties

• Exact Mass: 130.0185425g/mol
• Monoisotopic Mass: 130.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-chloro-2-ethynyloxolane, trans

Research Brief on 3-chloro-2-ethynyloxolane, trans (CAS: 2227857-26-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-chloro-2-ethynyloxolane, trans (CAS: 2227857-26-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This five-membered heterocyclic compound, containing both chloro and ethynyl functional groups, offers versatile opportunities for synthetic modifications and biological applications. Recent studies have focused on its potential as a building block for drug discovery, particularly in the development of targeted covalent inhibitors and bioorthogonal probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-chloro-2-ethynyloxolane, trans as a key intermediate in the synthesis of covalent kinase inhibitors. The compound's ethynyl group was shown to participate efficiently in click chemistry reactions, enabling rapid diversification of molecular scaffolds. Meanwhile, the chloro substituent provided an additional handle for further functionalization, making this compound particularly valuable for structure-activity relationship studies.

Structural analysis of 3-chloro-2-ethynyloxolane, trans reveals interesting conformational properties that may contribute to its biological activity. The trans configuration of substituents on the oxolane ring creates a rigid structure that can potentially enhance binding selectivity to protein targets. Computational modeling studies suggest that this compound can adopt low-energy conformations that mimic certain pharmacophores found in bioactive molecules, explaining its growing popularity in fragment-based drug design approaches.

Recent synthetic methodologies have improved access to 3-chloro-2-ethynyloxolane, trans with high enantiomeric purity. A 2024 Nature Protocols publication detailed an asymmetric synthesis route that achieves >99% ee using chiral auxiliaries. This advancement is particularly significant as it enables the investigation of stereospecific biological effects, which is crucial for pharmaceutical applications where enantiomeric purity often determines both efficacy and safety profiles.

In biological studies, derivatives of 3-chloro-2-ethynyloxolane, trans have shown promising activity against several therapeutic targets. Preliminary results from a multi-center screening initiative indicate that certain analogs exhibit potent inhibition of protein-protein interactions involved in inflammatory pathways. The compound's ability to serve as a warhead in targeted covalent inhibitors is being actively explored, with particular interest in its application for undruggable targets in oncology.

Safety and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling of 3-chloro-2-ethynyloxolane, trans derivatives is currently underway in several pharmaceutical companies. Early data suggest favorable metabolic stability compared to similar scaffolds, though the chloro substituent may require careful optimization to minimize potential toxicity concerns. These studies are expected to provide critical insights for the compound's further development as a pharmaceutical ingredient.

The future research directions for 3-chloro-2-ethynyloxolane, trans appear particularly promising in the areas of PROTAC (Proteolysis Targeting Chimera) development and targeted protein degradation. Its dual functionality makes it an ideal candidate for linker construction in these complex molecules. Additionally, its application in chemical biology tools, such as activity-based protein profiling probes, continues to expand as researchers discover new ways to leverage its unique chemical properties.

In conclusion, 3-chloro-2-ethynyloxolane, trans (CAS: 2227857-26-1) represents a versatile and valuable chemical entity with growing importance in medicinal chemistry and chemical biology. Its unique structural features, combined with recent synthetic advances and promising biological activity, position it as a compound of significant interest for future drug discovery efforts. Continued research into its applications and optimization will likely yield important contributions to the field of pharmaceutical sciences.